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Cat. No.: B1667969
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Introduction

The search for novel antioxidant compounds is a critical endeavor in the fields of drug

discovery, nutraceuticals, and food science. Antioxidants can mitigate the cellular damage

caused by free radicals, which are implicated in numerous chronic diseases and aging

processes.[1][2] High-Throughput Screening (HTS) provides a rapid and efficient platform for

evaluating large libraries of compounds for their antioxidant potential.[1][3] The 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) or ABTS assay is a widely adopted method for this

purpose. It is an electron transfer (ET) based assay, valued for its simplicity, robustness, and

applicability to both hydrophilic and lipophilic antioxidants.[1][4][5]

Assay Principle

The ABTS assay is based on the ability of antioxidant molecules to quench the stable, blue-

green ABTS radical cation (ABTS•+).[6][7] This radical is generated by the oxidation of ABTS

with a strong oxidizing agent, such as potassium persulfate.[5][8] The ABTS•+ radical has a

characteristic absorbance spectrum with a maximum at 734 nm.[6] When an antioxidant is

introduced, it donates an electron or a hydrogen atom to the ABTS•+, reducing it back to its
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colorless neutral form.[6][7] The resulting decolorization is proportional to the concentration and

potency of the antioxidant in the sample.[6] This reduction in absorbance is measured

spectrophotometrically to quantify the total antioxidant capacity.

Experimental Protocols
This section provides a detailed methodology for performing the ABTS assay in a 96-well

microplate format, suitable for high-throughput screening.

1. Materials and Reagents

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt)[9]

Potassium persulfate (K₂S₂O₈)[4]

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) for standard curve[4][9]

Phosphate Buffered Saline (PBS) or Ethanol, depending on sample solubility[4]

Test compounds

96-well clear, flat-bottom microplates[6]

Microplate reader capable of measuring absorbance at 734 nm[4][6]

Multichannel pipette

2. Reagent Preparation

a. ABTS Stock Solution (7 mM):

Dissolve 38.4 mg of ABTS diammonium salt in 10 mL of deionized water. This solution

should be stored in the dark.

b. Potassium Persulfate Solution (2.45 mM):

Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water. This solution should be

prepared fresh.[4]
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c. ABTS•+ Radical Cation Working Solution:

Mix the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution in equal

volumes (e.g., 5 mL of each).[4][10]

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This

allows for the complete generation of the radical cation.[4][7]

Before the assay, dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or PBS) to

an absorbance of 0.70 (± 0.02) at 734 nm.[6][11] This is the final working solution.

d. Trolox Standard Solutions:

Prepare a 1 mM stock solution of Trolox in a suitable solvent. From this stock, prepare a

series of standard solutions by serial dilution (e.g., ranging from 12.5 µM to 400 µM) for

generating a standard curve.[9]

e. Sample Preparation:

Dissolve test compounds in a suitable solvent (e.g., ethanol, DMSO, or PBS) to create stock

solutions.[11]

Perform serial dilutions to obtain a range of concentrations for testing.

3. Assay Procedure (96-Well Plate)

Plate Layout: Designate wells for blanks (solvent only), negative controls (ABTS•+ solution +

solvent), standards (Trolox dilutions), and test samples. It is recommended to run all samples

in triplicate.[9]

Add Samples/Standards: Add 10 µL of the appropriate sample, standard, or blank solvent to

each well of the 96-well plate.[11]

Initiate Reaction: Add 190 µL of the diluted ABTS•+ working solution to all wells.[11][12]

Incubation: Mix the plate gently for a few seconds. Incubate the plate at room temperature

for 5-6 minutes in the dark.[2][10] Note: The optimal incubation time can vary depending on

the compounds being tested.[12][13]
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Measure Absorbance: Read the absorbance of the plate at 734 nm using a microplate

reader.[6][11]

4. Data Analysis

Calculate Percentage Inhibition: The antioxidant activity is calculated as the percentage of

ABTS•+ radical scavenging using the following formula: % Inhibition = [ (Abs_control -

Abs_sample) / Abs_control ] * 100[11]

Abs_control: Absorbance of the negative control (ABTS•+ solution + solvent).

Abs_sample: Absorbance of the sample or standard.

Determine IC₅₀ Values: Plot the percentage inhibition against the concentration of the test

compounds. The IC₅₀ value, which is the concentration of the sample required to inhibit 50%

of the ABTS•+ radicals, can be determined from the graph using regression analysis.[10][14]

Calculate Trolox Equivalent Antioxidant Capacity (TEAC):

Generate a standard curve by plotting the percentage inhibition against the concentration

of the Trolox standards.

The TEAC value of a sample is calculated by comparing its percentage inhibition to the

Trolox standard curve and is expressed as µM of Trolox equivalents per µg/mL or µM of

the sample.

Data Presentation
Quantitative data should be organized for clarity and easy comparison.

Table 1: Reagent and Sample Volumes for 96-Well Plate Assay
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Component
Blank
(Solvent)

Control
(Negative)

Standard Sample

Sample/Standard

/Solvent
10 µL 10 µL 10 µL 10 µL

ABTS•+ Working

Solution
190 µL 190 µL 190 µL 190 µL

Total Volume 200 µL 200 µL 200 µL 200 µL

Table 2: Example Trolox Standard Curve Data

Trolox Conc. (µM) Avg. Absorbance (734 nm) % Inhibition

0 (Control) 0.705 0.0%

12.5 0.612 13.2%

25 0.520 26.2%

50 0.355 49.6%

100 0.181 74.3%

200 0.055 92.2%

400 0.021 97.0%

Table 3: Key HTS Assay Performance Parameters
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Parameter Description Recommended Value

Z'-factor

A statistical measure of assay

quality, indicating the

separation between positive

and negative controls.

≥ 0.4 (A value between 0.5 and

1.0 is considered excellent)[1]

%RSD

Relative Standard Deviation, a

measure of precision for

replicate measurements.

< 15% (For HTS assays)

Linear Range

The concentration range over

which the assay response is

directly proportional to the

analyte concentration.

Determined from the standard

curve (e.g., 10-90% inhibition)

[1]

IC₅₀ / EC₅₀

The concentration of a

compound that causes 50%

inhibition of the ABTS radical.

[1]

Compound-specific

TEAC

Trolox Equivalent Antioxidant

Capacity, expresses the

antioxidant capacity of a

sample relative to Trolox.[4]

Compound-specific

Visualizations
Diagram 1: ABTS Assay Principle
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Caption: Principle of the ABTS radical cation decolorization assay.

Diagram 2: HTS Experimental Workflow
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Caption: Workflow for the microwell plate-based ABTS HTS assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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